Cas no 1268520-38-2 ((3s,4s)-4-methyltetrahydro-3-furanamine)

• Product Name: (3s,4s)-4-methyltetrahydro-3-furanamine
• CAS No: 1268520-38-2
• MF: C₅H₁₁NO
• MW: 101.146941423416
• MDL: MFCD18633042
• CID: 1224578
• PubChem ID: 53302269
• Update Time: 2025-08-02

(3s,4s)-4-methyltetrahydro-3-furanamine Chemical and Physical Properties

Names and Identifiers

• (3s,4s)-4-methyltetrahydro-3-furanamine
• AKOS006373034
• (3S,4S)-4-methyloxolan-3-amine
• DTXSID801259749
• Trans-3-furanamine, tetrahydro-4-methyl hydrochloride
• SCHEMBL16155873
• trans-Tetrahydro-4-methyl-3-furanamine rac
• rel-(3R,4R)-Tetrahydro-4-methyl-3-furanamine
• 1268520-38-2

• MDL： MFCD18633042
• Inchi： 1S/C5H11NO/c1-4-2-7-3-5(4)6/h4-5H,2-3,6H2,1H3/t4-,5-/m1/s1
• InChI Key： YGAMXHGNEOFJNN-RFZPGFLSSA-N
• SMILES： O1C[C@H]([C@H](C)C1)N

Computed Properties

• Exact Mass: 101.084063974g/mol
• Monoisotopic Mass: 101.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 65.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 35.2Ų

Additional information on (3s,4s)-4-methyltetrahydro-3-furanamine

Exploring the Chemistry and Applications of (3S,4S)-4-Methyltetrahydro-3-furanamine (CAS No. 1268520-38-2)

The compound (3S,4S)-4-Methyltetrahydro-3-furanamine (CAS No. 1268520-38-2) is a chiral amine derivative with a tetrahydrofuran backbone, which has garnered significant attention in pharmaceutical and synthetic chemistry. Its unique stereochemistry and functional group make it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly focusing on its potential in drug discovery, particularly for targeting neurological and metabolic disorders, aligning with current trends in precision medicine and small-molecule therapeutics.

One of the key reasons for the growing interest in (3S,4S)-4-Methyltetrahydro-3-furanamine is its role in asymmetric synthesis. The compound’s stereospecificity allows for the creation of enantiomerically pure products, a critical factor in modern drug development where chirality often dictates efficacy and safety. This aligns with frequent search queries such as "chiral building blocks in drug synthesis" and "importance of stereochemistry in pharmaceuticals," reflecting the industry’s demand for high-purity intermediates.

In addition to its pharmaceutical applications, CAS No. 1268520-38-2 is also explored in material science. Its furanamine structure contributes to the development of novel polymers and coatings, addressing sustainability concerns—a hot topic in green chemistry. Users searching for "eco-friendly chemical intermediates" or "biodegradable polymer precursors" will find this compound relevant, as it offers a balance between performance and environmental compatibility.

The synthesis of (3S,4S)-4-Methyltetrahydro-3-furanamine often involves catalytic hydrogenation or enzymatic resolution, methods that resonate with the push for cost-effective and scalable production. These processes are frequently discussed in forums and publications, highlighting the compound’s adaptability to industrial-scale manufacturing. Searches like "efficient synthesis of chiral amines" or "catalysis in fine chemical production" further underscore its practical significance.

From a regulatory perspective, CAS No. 1268520-38-2 is not classified as hazardous, making it a safer alternative for laboratories and production facilities. This aspect is crucial for compliance with global chemical safety standards, a recurring theme in queries such as "non-toxic chemical intermediates" and "REACH-compliant compounds." Its stability under standard conditions also reduces handling risks, appealing to both academic and industrial users.

Looking ahead, the versatility of (3S,4S)-4-Methyltetrahydro-3-furanamine positions it as a promising candidate for interdisciplinary research. Whether in medicinal chemistry, material innovation, or catalytic processes, its applications continue to expand. As the scientific community prioritizes sustainable and efficient methodologies, this compound is likely to remain a focal point in both literature and practical workflows.